![molecular formula C20H23N3O3S B4648188 3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide](/img/structure/B4648188.png)
3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide
Overview
Description
3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide, also known as MPACB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPACB is a thioamide derivative that has been synthesized through a multi-step process, and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide involves the inhibition of various enzymes and pathways involved in cancer growth, oxidative stress, and inflammation. This compound has been shown to inhibit the activity of histone deacetylase (HDAC), which plays a role in cancer growth and progression. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, protection against oxidative stress, and reduction of inflammation. This compound has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potential therapeutic applications in various fields of research. This compound has shown promising results in inhibiting cancer cell growth, protecting neurons from oxidative stress, and reducing inflammation. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research on 3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other fields of research, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosage and safety profile of this compound for potential clinical applications.
Scientific Research Applications
3-methoxy-N-({[3-(pentanoylamino)phenyl]amino}carbonothioyl)benzamide has been studied for its potential therapeutic applications in various fields of research, including cancer treatment, neuroprotection, and anti-inflammatory effects. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neuroprotection research, this compound has shown potential in protecting neurons from oxidative stress and improving cognitive function. In anti-inflammatory research, this compound has shown potential in reducing inflammation and oxidative stress.
Properties
IUPAC Name |
3-methoxy-N-[[3-(pentanoylamino)phenyl]carbamothioyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O3S/c1-3-4-11-18(24)21-15-8-6-9-16(13-15)22-20(27)23-19(25)14-7-5-10-17(12-14)26-2/h5-10,12-13H,3-4,11H2,1-2H3,(H,21,24)(H2,22,23,25,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZKFRKWOZYZJTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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